2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide

• Molecular Formula: C24H26FN3O5
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxoquinazolin-1-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C24H26FN3O5/c1-32-20-12-18-19(13-21(20)33-2)27(14-22(29)26-16-10-8-15(25)9-11-16)24(31)28(23(18)30)17-6-4-3-5-7-17/h8-13,17H,3-7,14H2,1-2H3,(H,26,29)
• InChI Key: BMGAWRLUWXTDSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)N(C(=O)N2CC(=O)NC3=CC=C(C=C3)F)C4CCCCC4)OC

Description

2-(3-Cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide is a quinazolinone-derived acetamide featuring a cyclohexyl substituent at position 3, methoxy groups at positions 6 and 7, and a 4-fluorophenylacetamide side chain.

Biological Activity

The compound 2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide is a synthetic derivative of quinazoline known for its complex structure and potential biological activities. Quinazoline derivatives have been widely studied due to their pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects. This article aims to provide a comprehensive overview of the biological activity associated with this specific compound, supported by relevant data tables and research findings.

Structural Characteristics

The molecular formula of the compound is $C_{25}H_{29}N_{3}O_{5}$, with a molecular weight of approximately 451.5 g/mol. The structure features a quinazolinone core with unique substitutions that enhance its biological activity. Notably, the presence of cyclohexyl and methoxy groups contributes to its chemical properties and potential interactions with biological targets.

Anticancer Activity

Quinazoline derivatives have shown promise in anticancer research. The compound has been evaluated for its cytotoxic effects against various cancer cell lines. Preliminary studies indicate that it may inhibit cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
K562 (Leukemia)	100-400
HeLa (Cervical Carcinoma)	Not determined

The IC50 values suggest moderate cytotoxicity against K562 cells, while HeLa cells displayed limited sensitivity to the compound.

Antimicrobial Activity

Research has also explored the antimicrobial properties of quinazoline derivatives. In studies assessing the efficacy against various microbial strains, certain derivatives demonstrated significant antibacterial activity.

Table 2: Antimicrobial Activity Against Bacterial Strains

Microbial Species	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	512 mg/L
Escherichia coli	Not effective
Candida albicans	Not effective

Despite the presence of active fragments in its structure, the compound did not exhibit bacteriostatic activity at high concentrations.

The biological activity of 2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(4-fluorophenyl)acetamide is believed to involve interactions with specific enzymes or receptors implicated in disease processes. Quinazoline derivatives often act as enzyme inhibitors or modulators of signal transduction pathways relevant to cancer and inflammation.

Case Studies

A systematic study on related quinazoline derivatives highlighted their diverse biological activities. For instance, compounds structurally similar to the one were shown to exhibit varying degrees of anticancer and antimicrobial properties based on their specific functional groups.

Case Study Summary:

• Study Title: Synthesis and Biological Activity of Quinazoline Derivatives
• Findings: Several derivatives demonstrated significant anticancer activity against K562 and HeLa cell lines but varied in antimicrobial efficacy depending on structural modifications.

Comparison with Similar Compounds

Key Observations:

Core Modifications: The target compound’s quinazolinone core differentiates it from chromenone-pyrazole hybrids (e.g., ) but aligns with anti-inflammatory quinazolinone-acetamides (). Replacement of the thioacetamide bridge in AJ5d () with an acetamide group may reduce toxicity while maintaining hydrogen-bonding capacity .

Synthetic Efficiency :

• The high yield (81%) of the cyclohexyl-containing analog () suggests that introducing bulky substituents (e.g., cyclohexyl) via isocyanide-based multicomponent reactions is feasible, which could apply to the target compound’s synthesis .
• Lower yields in thioacetamide derivatives (e.g., 61% for AJ5d) highlight challenges in sulfur-containing syntheses compared to oxygen/nitrogen analogs .

Physicochemical and Pharmacological Insights

• Lipophilicity and Solubility :
  The cyclohexyl and methoxy groups in the target compound likely increase logP compared to phenyl-substituted analogs (e.g., ), which could enhance membrane permeability but reduce aqueous solubility. In contrast, the 4-fluorophenyl group balances hydrophobicity with electronegativity, a common strategy to improve metabolic stability .

• The target compound’s cyclohexyl group may impose similar conformational constraints, influencing receptor interactions .
• Biological Activity: Quinazolinone-acetamides with ethylamino side chains () exhibit anti-inflammatory activity surpassing Diclofenac, suggesting that the target compound’s dimethoxy groups could further modulate COX/LOX inhibition. However, the absence of a thioether bridge (as in AJ5d) may reduce ulcerogenic risks compared to traditional NSAIDs .